Cas no 919772-03-5 (L-Phenylalanine, N-[4-[[(2-aminoethyl)amino]carbonyl]benzoyl]-)

• Product name: L-Phenylalanine, N-[4-[[(2-aminoethyl)amino]carbonyl]benzoyl]-
• CAS No: 919772-03-5
• MF: C₁₉H₂₁N₃O₄
• MW: 355.38774
• CID: 761464
• PubChem ID: 71424871

L-Phenylalanine, N-[4-[[(2-aminoethyl)amino]carbonyl]benzoyl]- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, N-[4-[[(2-aminoethyl)amino]carbonyl]benzoyl]-
• (2S)-2-[[4-(2-aminoethylcarbamoyl)benzoyl]amino]-3-phenylpropanoic acid
• 919772-03-5
• N-{4-[(2-Aminoethyl)carbamoyl]benzoyl}-L-phenylalanine
• DTXSID50843661

• Inchi： InChI=1S/C19H21N3O4/c20-10-11-21-17(23)14-6-8-15(9-7-14)18(24)22-16(19(25)26)12-13-4-2-1-3-5-13/h1-9,16H,10-12,20H2,(H,21,23)(H,22,24)(H,25,26)/t16-/m0/s1
• InChI Key： WHKUYAWHXSTXLP-INIZCTEOSA-N
• SMILES： C1=CC=C(C=C1)CC(C(=O)O)NC(=O)C2=CC=C(C=C2)C(=O)NCCN

Computed Properties

• Exact Mass: 355.15320616g/mol
• Monoisotopic Mass: 355.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 122Ų